N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide
Brand Name: Vulcanchem
CAS No.: 609796-83-0
VCID: VC16138018
InChI: InChI=1S/C28H31N3O3S2/c1-4-5-6-7-10-15-30-27(34)25(36-28(30)35)24-20-11-8-9-12-22(20)31(26(24)33)17-23(32)29-21-16-18(2)13-14-19(21)3/h8-9,11-14,16H,4-7,10,15,17H2,1-3H3,(H,29,32)/b25-24-
SMILES:
Molecular Formula: C28H31N3O3S2
Molecular Weight: 521.7 g/mol

N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide

CAS No.: 609796-83-0

Cat. No.: VC16138018

Molecular Formula: C28H31N3O3S2

Molecular Weight: 521.7 g/mol

* For research use only. Not for human or veterinary use.

N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide - 609796-83-0

Specification

CAS No. 609796-83-0
Molecular Formula C28H31N3O3S2
Molecular Weight 521.7 g/mol
IUPAC Name N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide
Standard InChI InChI=1S/C28H31N3O3S2/c1-4-5-6-7-10-15-30-27(34)25(36-28(30)35)24-20-11-8-9-12-22(20)31(26(24)33)17-23(32)29-21-16-18(2)13-14-19(21)3/h8-9,11-14,16H,4-7,10,15,17H2,1-3H3,(H,29,32)/b25-24-
Standard InChI Key AIWNFYLUNLEODK-IZHYLOQSSA-N
Isomeric SMILES CCCCCCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)/SC1=S
Canonical SMILES CCCCCCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)SC1=S

Introduction

N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide is a complex organic compound featuring a unique structural arrangement that incorporates multiple functional groups, including indole, thiazolidine, and acetamide functionalities. This compound is classified as a heterocyclic compound, which is significant in pharmaceutical chemistry due to its diverse biological activities.

Structural Information

  • Molecular Formula: C28H31N3O3S2

  • SMILES: CCCCCCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)/SC1=S

  • InChI: InChI=1S/C28H31N3O3S2/c1-4-5-6-7-10-15-30-27(34)25(36-28(30)35)24-20-11-8-9-12-22(20)31(26(24)33)17-23(32)29-21-16-18(2)13-14-19(21)3/h8-9,11-14,16H,4-7,10,15,17H2,1-3H3,(H,29,32)/b25-24-

  • InChIKey: AIWNFYLUNLEODK-IZHYLOQSSA-N

  • Molecular Weight: Approximately 521.7 g/mol .

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions that require careful control of conditions such as temperature, pH, and the presence of catalysts to ensure high yields and purity. The structural confirmation of this compound can be achieved using techniques like nuclear magnetic resonance (NMR) and liquid chromatography–mass spectrometry (LC–MS).

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